Aquacobalamin

• Molecular Formula: C62H91CoN13O15P-
• Molecular Weight: 1348.4 g/mol
• InChI: InChI=1S/C62H90N13O14P.Co.H2O/c1-29-20-39-40(21-30(29)2)75(28-70-39)57-52(84)53(41(27-76)87-57)89-90(85,86)88-31(3)26-69-49(83)18-19-59(8)37(22-46(66)80)56-62(11)61(10,25-48(68)82)36(14-17-45(65)79)51(74-62)33(5)55-60(9,24-47(67)81)34(12-15-43(63)77)38(71-55)23-42-58(6,7)35(13-16-44(64)78)50(72-42)32(4)54(59)73-56;;/h20-21,23,28,31,34-37,41,52-53,56-57,76,84H,12-19,22,24-27H2,1-11H3,(H15,63,64,65,66,67,68,69,71,72,73,74,77,78,79,80,81,82,83,85,86);;1H2/p-1/t31-,34-,35-,36-,37+,41-,52-,53-,56-,57+,59-,60+,61+,62+;;/m1../s1
• InChIKey: ITFLMCXLENHUAD-WZHZPDAFSA-M

Aquacobalamin vs. Cyanocobalamin and Coenzyme Forms

Aquacobalamin (H₂OCbl⁺), also known as vitamin B12a, is the hexacoordinate Co(III) corrinoid in which the β-axial ligand is a water molecule [1]. It is the conjugate acid of hydroxocobalamin (pKa ≈ 7.8), with the two forms existing in rapid equilibrium at physiological pH [2]. This guide is designed for scientific and industrial buyers who require precise, quantifiable evidence to distinguish aquacobalamin from its closest analogs—hydroxocobalamin and cyanocobalamin—for applications where differential photochemistry, redox behavior, enzymatic processing rates, or protein-binding specificity directly impacts experimental outcomes or product performance [3][4].

Form Aqua-cobalamin with exchangeable β-axial H₂O ligand

Biosynthetic role Direct intracellular conversion to MeCbl and AdoCbl coenzymes

Reactivity Reported distinct reactivity with NO, GSH, and H₂O₂ not shared by CN-Cbl

• [1] Dereven'kov IA, Hannibal L, Makarov SV, Molodtsov PA. Characterization of the complex between native and reduced bovine serum albumin with aquacobalamin and evidence of dual tetrapyrrole binding. J Biol Inorg Chem. 2018;23(5):725-738. View Source
• [2] Fedosov SN, Nexo E, Heegaard CW. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients. 2024;16(3):378. View Source
• [3] Sension RJ, McClain TP, Lamb RM, et al. Watching Excited State Dynamics with Optical and X-ray Probes: The Excited State Dynamics of Aquocobalamin and Hydroxocobalamin. J Am Chem Soc. 2023;145(24):13273-13286. View Source
• [4] Zheng D, Birke RL. Electrochemical and spectral studies of the reactions of aquocobalamin with nitric oxide and nitrite ion. Inorg Chem. 2002;41(9):2548-2555. View Source

Why Aquacobalamin Is Irreplaceable in Research

Generic substitution among cobalamins is a common but scientifically flawed assumption. While all forms share a corrin core, the β-axial ligand fundamentally dictates their distinct physicochemical and biological behavior. Aquacobalamin (H₂OCbl⁺) differs from hydroxocobalamin (HOCbl) by a single proton, yet this alters its excited state dynamics and photochemical pathways [1]. More critically, compared to the widely available and stable cyanocobalamin (CNCbl), aquacobalamin exhibits a six-fold faster intracellular processing rate [2] and a distinct redox potential that enables unique catalytic activity [3]. Substituting aquacobalamin with another cobalamin without accounting for these quantitative differences will lead to irreproducible results in applications ranging from cellular uptake assays to electrochemical catalysis and environmental remediation [4].

CN-Cbl decyanation bottleneck Cyanocobalamin requires a rate-limiting decyanation step; intracellular activation kinetics may shift significantly and are not directly comparable.

HOCbl speciation overlap Hydroxocobalamin exists in pH-dependent equilibrium with aquacobalamin (pKa 7.76); coordination geometry and ligand-substitution pathways differ at neutral pH, potentially altering experimental outcomes.

Scavenger incompatibility Only aquacobalamin can serve as a cold-trapping scavenger in validated intracellular cobalamin profiling; cyanocobalamin’s non-labile CN⁻ ligand prevents this application.

• [1] Sension RJ, McClain TP, Lamb RM, et al. Off to the Races: Comparison of Excited State Dynamics in Vitamin B12 Derivatives Hydroxocobalamin and Aquocobalamin. J Phys Chem A. 2018;122(33):6693-6703. View Source
• [2] Fedosov SN, Nexo E, Heegaard CW. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients. 2024;16(3):378. View Source
• [3] Nurmi JT, Tratnyek PG. Cyclic Voltammetry of Aquocobalamin on Clay-Modified Electrodes. Environ Sci Technol. 1998;32(11):1717-1721. View Source
• [4] Dereven'kov IA, Makarov SV, Molodtsov PA. Aquacobalamin Accelerates Orange II Destruction by Peroxymonosulfate via the Transient Formation of Secocorrinoid: A Mechanistic Study. Chemosphere. 2022;307(Pt 3):135978. View Source

Aquacobalamin Evidence vs. Closest Analogs

Intracellular Processing Kinetics vs. Cyanocobalamin

Aquacobalamin demonstrates a six-fold faster intracellular activation rate compared to cyanocobalamin. This difference is attributed to the rate-limiting decyanation step required for CNCbl, which is bypassed by H₂OCbl⁺ [1].

Intracellular processing

Head-to-head

6× faster activation 2× net accumulation

Supports cellular uptake and conversion studies; eliminates decyanation confound.

HeLa cells; 4–48 h; radiolabeled [⁵⁷Co]-cobalamins

Evidence Dimension	Intracellular Processing Rate (Activation)
Target Compound Data	Six-fold faster processing rate (relative to CNCbl)
Comparator Or Baseline	Cyanocobalamin (CNCbl) baseline rate
Quantified Difference	6-fold increase
Conditions	Kinetic modeling of radiolabeled CNCbl vs. HOCbl uptake and conversion in HeLa cells over 48 hours.

Why This Matters

For studies requiring rapid cellular conversion to active coenzyme forms (MeCbl and AdoCbl), aquacobalamin provides a significantly faster kinetic response, directly impacting the timing and magnitude of downstream metabolic effects.

• [1] Fedosov SN, Nexo E, Heegaard CW. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients. 2024;16(3):378. View Source

Nitric Oxide Reactivity

Ultrafast time-resolved spectroscopy reveals distinct excited state relaxation pathways. Aquocobalamin undergoes internal conversion to the ground state on a sub-picosecond timescale (0.35 ± 0.15 ps), whereas the process is significantly longer for hydroxocobalamin (5.3 ± 0.4 ps) [1].

NO reactivity (CoIII)

Head-to-head

Aquacobalamin: binds NO CN-Cbl, Ado-Cbl, Me-Cbl: no reaction

Unique Co(III)-cobalamin reactivity with NO; supports NO-scavenging research.

Absorption spectroscopy, EPR; aqueous

Evidence Dimension	Excited State Internal Conversion Lifetime
Target Compound Data	0.35 ± 0.15 ps
Comparator Or Baseline	Hydroxocobalamin: 5.3 ± 0.4 ps
Quantified Difference	~15-fold shorter lifetime for aquocobalamin
Conditions	Ultrafast time-resolved spectroscopy in solution (TD-DFT simulations).

Why This Matters

This dramatic difference in photodynamics is critical for applications involving light-activated processes, such as photodynamic therapy research, photo-induced drug delivery, or studies of B12-dependent photoreceptors, where the temporal response of the compound is a key variable.

• [1] Sension RJ, McClain TP, Lamb RM, et al. Off to the Races: Comparison of Excited State Dynamics in Vitamin B12 Derivatives Hydroxocobalamin and Aquocobalamin. J Phys Chem A. 2018;122(33):6693-6703. View Source

Glutathionylcobalamin Formation

The formal redox potential of aquacobalamin is significantly altered when sorbed to specific clay minerals. On hectorite-modified electrodes, a cathodic shift of -104 mV is observed compared to aquacobalamin in free solution [1].

GSH adduct formation

Class-level

Keq ≈ 5×10⁹ M⁻¹ t₁/₂ = 2.8 s (5 mM GSH)

Rapid, essentially irreversible GSCbl formation; supports intracellular GSH conjugation studies.

CN-Cbl and Me-Cbl: no comparable data available

Evidence Dimension	Formal Redox Potential (E°')
Target Compound Data	-104 mV shift on hectorite
Comparator Or Baseline	Aquacobalamin in free solution (0 mV shift)
Quantified Difference	-104 mV
Conditions	Cyclic voltammetry on clay-modified electrodes (hectorite, SHCa-1) vs. unmodified electrodes in buffered aqueous solution.

Why This Matters

This quantifiable modulation of redox potential by mineral surfaces is a unique, environment-specific property of aquacobalamin. It directly translates to a more thermodynamically favorable catalyst for reductive dehalogenation of environmental pollutants, a property not shared by more stable analogs like cyanocobalamin.

• [1] Nurmi JT, Tratnyek PG. Cyclic Voltammetry of Aquocobalamin on Clay-Modified Electrodes. Environ Sci Technol. 1998;32(11):1717-1721. View Source

β-Haematin Inhibition & Food Vacuole Trapping

In rabbit spleen extracts, cobalamin reductase exhibits lower specific activity with aquacobalamin as a substrate compared to the physiological intermediate glutathionylcobalamin (GS-Cbl) [1].

β-Haematin inhibition

Head-to-head

Aquacobalamin: ~40× chloroquine CN-Cbl: slightly > chloroquine

Reported superior inhibition and pH-trapping accumulation vs. comparator; supports antimalarial probe research.

Food vacuole-mimetic conditions

Evidence Dimension	Cobalamin Reductase Specific Activity
Target Compound Data	2.8 nmol/mg/min
Comparator Or Baseline	Glutathionylcobalamin (GS-Cbl): 10.4 nmol/mg/min; Cyanocobalamin: 0.93 nmol/mg/min
Quantified Difference	3.7-fold lower than GS-Cbl; 3-fold higher than CNCbl
Conditions	Enzymatic assay using rabbit spleen extracts; substrate: 10.4, 2.8, and 0.93 nmol/mg/min for GS-Cbl, aquocobalamin, and cyanocobalamin, respectively.

Why This Matters

This positions aquacobalamin as an intermediate-efficiency substrate in the biosynthetic pathway. It is more readily processed than the common supplement CNCbl, but less direct than the proximal precursor GS-Cbl, making it a valuable tool for studying the sequential steps of coenzyme formation.

• [1] Pezacka E, Green R, Jacobsen DW. Glutathionylcobalamin as an intermediate in the formation of cobalamin coenzymes. Biochem Biophys Res Commun. 1990;169(2):443-450. View Source

Hydrogen Peroxide Adduct Formation

Aquacobalamin undergoes a unique surface-confined reaction with nitric oxide (NO) that is not observed in bulk solution. On an electrode surface, NO reduces Co(III) to Co(II), which then binds NO to form a nitrosyl complex (Cbl(II)-NO) that can be further reduced at -1.0 V vs Ag/AgCl [1].

H₂O₂ adduct

Supporting

Kd = 0.25 mM (CoIII–OOH)

Defined hydroperoxo adduct enables stoichiometric peroxide sensing studies.

CN-Cbl: no stable adduct reported

Evidence Dimension	Reactivity with Nitric Oxide
Target Compound Data	Surface-confined reduction by NO, formation of Cbl(II)-NO complex, reduction at -1.0 V
Comparator Or Baseline	Hydroxocobalamin (HOCbl) - no comparable surface-specific NO reduction reported; Cyanocobalamin (CNCbl) - does not react with NO under these conditions.
Quantified Difference	Unique electrochemical behavior
Conditions	Electrochemical and Raman spectroscopy in aqueous solution, pH 7.4, with NO and nitrite ion.

Why This Matters

This electrode-specific reactivity enables aquacobalamin to function as an electrocatalyst for NO and nitrite reduction. This property is fundamental for developing electrochemical sensors for NO, a critical signaling molecule, and for studying cobalamin-dependent NO chemistry in biological systems.

• [1] Zheng D, Birke RL. Electrochemical and spectral studies of the reactions of aquocobalamin with nitric oxide and nitrite ion. Inorg Chem. 2002;41(9):2548-2555. View Source

Aquacobalamin Research & Industrial Applications

Intracellular B12 Trafficking & Deficiency Models

Aquacobalamin is the superior choice for time-resolved spectroscopic studies investigating the primary photochemical events in B12-dependent systems. Its sub-picosecond excited state lifetime (0.35 ± 0.15 ps) [1] provides a well-defined, rapid internal conversion pathway that is distinct from the slower, picosecond-scale dynamics of hydroxocobalamin. This enables precise probing of early electronic and structural changes following photoexcitation, which is essential for developing photodynamic agents and understanding light-driven enzymatic processes.

Nitric Oxide & Nitrosative Stress Pharmacology

When the goal is to investigate the kinetics of coenzyme (MeCbl and AdoCbl) synthesis from supplemental forms, aquacobalamin offers a key advantage over the more stable but slowly activated cyanocobalamin. The six-fold faster intracellular processing rate [2] allows researchers to observe a more immediate cellular response and to study the early stages of B12 metabolism without the confounding variable of the rate-limiting decyanation step. This is particularly relevant for in vitro models of B12 deficiency and for screening novel B12-dependent therapeutics.

Haemozoin Inhibition & Vacuole Targeting

Aquacobalamin's unique, electrode-surface-confined reactivity with NO—forming a Cbl(II)-NO complex that is subsequently reduced at -1.0 V [3]—makes it a compelling active element for designing electrochemical sensors. This specific redox cycle can be exploited for the selective and quantitative detection of NO in complex biological or environmental matrices, an application for which stable analogs like cyanocobalamin are unreactive and therefore unsuitable.

Intracellular Cobalamin Profiling via Cold-Trapping

For research focused on the reductive dehalogenation of environmental pollutants, aquacobalamin's redox behavior is uniquely tunable by its geochemical environment. The demonstrated -104 mV shift in formal potential upon sorption to clay minerals like hectorite [4] directly translates to a more potent reducing agent. This principle can guide the rational design of heterogeneous catalysts, where aquacobalamin is immobilized on engineered clay or mineral surfaces to enhance the degradation rates of target contaminants in soil and groundwater.

Application

Selection Property

Validation Focus

Intracellular B12 trafficking studies

Exchangeable aqua ligand (direct coenzyme conversion)

Cellular uptake kinetics; MeCbl/AdoCbl formation

NO signaling and scavenging research

Co(III)-NO binding reactivity

NO-scavenging assay; nitrosyl-cobalamin synthesis

Antimalarial haemozoin probe studies

β-Haematin inhibition plus pH-trapping accumulation

Vacuolar accumulation; β-haematin inhibition assay

Cobalamin metabolomics and profiling

Validated cold-trapping scavenger for extraction

Suppression of ligand-exchange artifacts; recovery consistency

• [1] Sension RJ, McClain TP, Lamb RM, et al. Off to the Races: Comparison of Excited State Dynamics in Vitamin B12 Derivatives Hydroxocobalamin and Aquocobalamin. J Phys Chem A. 2018;122(33):6693-6703. View Source
• [2] Fedosov SN, Nexo E, Heegaard CW. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients. 2024;16(3):378. View Source
• [3] Zheng D, Birke RL. Electrochemical and spectral studies of the reactions of aquocobalamin with nitric oxide and nitrite ion. Inorg Chem. 2002;41(9):2548-2555. View Source
• [4] Nurmi JT, Tratnyek PG. Cyclic Voltammetry of Aquocobalamin on Clay-Modified Electrodes. Environ Sci Technol. 1998;32(11):1717-1721. View Source